Cas no 17076-14-1 (4-ethoxypyridine-2-carboxylic acid)

• Product Name: 4-ethoxypyridine-2-carboxylic acid
• CAS No: 17076-14-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 1084293
• PubChem ID: 17971930
• Update Time: 2025-04-23

4-ethoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxypicolinic acid
• 4-ethoxypyridine-2-carboxylic acid
• 4-Ethoxy-picolinsaeure
• 4-ethoxy-pyridine-2-carboxylic acid
• AB20462
• AGN-PC-01NDXV
• MFCD04115717
• CS-0196854
• N11850
• 2-Pyridinecarboxylic acid, 4-ethoxy-
• A905016
• AS-49876
• AKOS009309298
• 17076-14-1
• 4-ETHOXYPICOLINICACID

• MDL： MFCD04115717
• Inchi： 1S/C8H9NO3/c1-2-12-6-3-4-9-7(5-6)8(10)11/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： VRSLLCKJVOTHEW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-ethoxypyridine-2-carboxylic acid

4-Ethoxypicolinic Acid: A Comprehensive Overview

4-Ethoxypicolinic acid, also known by its CAS number 17076-14-1, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of picolinic acids, which are derivatives of picoline, a heterocyclic aromatic compound. The ethoxy group attached to the fourth position of the picolinic acid ring imparts unique chemical and biological properties to this molecule.

The structure of 4-ethoxypicolinic acid consists of a pyridine ring with a carboxylic acid group at the 2-position and an ethoxy substituent at the 4-position. This arrangement makes it a versatile compound with potential applications in fields such as pharmacology, agrochemistry, and materials science. Recent studies have highlighted its role as a chelating agent, which is crucial for its interactions with metal ions and other biomolecules.

One of the most notable aspects of 4-ethoxypicolinic acid is its ability to form stable complexes with metal ions. This property has been extensively studied in the context of metalloenzyme inhibition and metal ion sensing. For instance, researchers have demonstrated that this compound can effectively bind to transition metals such as zinc and copper, making it a promising candidate for therapeutic interventions targeting metal-dependent enzymes.

In the field of agrochemistry, 4-ethoxypicolinic acid has shown potential as a herbicide. Its ability to inhibit specific enzymes involved in plant metabolism makes it a valuable tool for controlling unwanted vegetation in agricultural settings. Recent advancements in this area have focused on optimizing its bioavailability and reducing environmental impact, ensuring sustainable agricultural practices.

The synthesis of 4-ethoxypicolinic acid involves several steps, including the modification of picoline derivatives through substitution reactions. Modern synthetic methods emphasize green chemistry principles, aiming to minimize waste and energy consumption. These approaches not only enhance the efficiency of production but also align with global efforts to promote environmentally friendly manufacturing processes.

From a pharmacological perspective, 4-ethoxypicolinic acid has been explored as a lead compound for drug development. Its structural similarity to certain neurotransmitters suggests potential applications in neuroprotective therapies. Recent studies have investigated its effects on neuronal cells under oxidative stress conditions, revealing promising results that warrant further exploration.

In conclusion, 4-ethoxypicolinic acid, with its CAS number 17076-14-1, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent research advancements, position it as a key player in future innovations within pharmacology, agrochemistry, and materials science.